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Compound of Interest

Compound Name: (Methyl(diphenyl)silyl)formic acid

Cat. No.: B3111626

(Methyl(diphenyl)silyl)formic acid, with the chemical formula C14H1402Si, is a silyl carboxylic
acid derivative. While noted as a reagent in organic synthesis, detailed application notes and
extensive experimental protocols are not widely documented in publicly available scientific
literature. This document aims to provide a summary of the available information and general
context for the potential applications of related compounds.

Physicochemical Properties

A summary of the basic physicochemical properties of (Methyl(diphenyl)silyl)formic acid is
provided in the table below.

Property Value

CAS Number 18414-58-9

Molecular Formula C14H140:2Si

Molecular Weight 242.35 g/mol

Appearance Not specified in available literature
Purity Commercially available up to 90%

Applications and Methodologies
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Currently, specific, detailed experimental protocols for the use of
(Methyl(diphenyl)silyl)formic acid are scarce in peer-reviewed journals. Its utility is generally
described as a reagent for organic synthesis. One source lists it as a raw material in the
synthesis of (S)-3-PHENYL-2-[(PYRAZIN-2-YLCARBONYL)AMINO] PROPANOIC ACID, a
precursor to the drug Bortezomib, however, the specific reaction details involving
(Methyl(diphenyl)silyl)formic acid are not provided.[1]

Based on the general reactivity of silyl carboxylic acids and related silyl compounds, potential,
though unconfirmed, applications for (Methyl(diphenyl)silyl)formic acid could include:

« In situ generation of silyl esters: Silyl esters are known reactive intermediates in organic
synthesis. They can be formed from silyl carboxylic acids and used for various
transformations.

e As a protecting group precursor: While less common for carboxylic acids, silyl groups are
widely used as protecting groups for other functionalities.

e As a source of the formyloxy group: The molecule could potentially be used to introduce a
formate ester functionality.

It is important to note that these are hypothetical applications based on the chemical structure
and the known reactivity of similar compounds. Without specific literature precedents, any use
of (Methyl(diphenyl)silyl)formic acid would require significant methods development and
optimization by researchers.

Experimental Protocols

Due to the lack of published experimental procedures specifically utilizing
(Methyl(diphenyl)silyl)formic acid, no detailed protocols can be provided at this time.
Researchers interested in using this compound would need to develop their own
methodologies based on analogous reactions with other silylating or acylating agents.

Signaling Pathways and Drug Development

There is no information available in the public domain that links (Methyl(diphenyl)silyl)formic
acid to any specific signaling pathways or its direct application in drug development beyond its
potential role as a synthetic reagent. The broader field of medicinal chemistry does explore the
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use of silicon-containing compounds (silacycles) and boronic acids to modify the properties of
bioactive molecules, but this is a general area of research and not specific to
(Methyl(diphenyl)silyl)formic acid.[2][3][4][5]

Logical Relationships in Silyl Compound Chemistry

The following diagram illustrates the general relationship and potential transformations
involving silyl carboxylic acids and their derivatives in organic synthesis.

General Reactivity of Silyl Carboxylic Acid Derivatives
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Caption: Potential reaction pathways for silyl carboxylic acids.

In conclusion, while (Methyl(diphenyl)silyl)formic acid is commercially available, its specific
applications and detailed experimental protocols are not well-documented in accessible
scientific literature. The information presented here is based on its general classification as a
chemical reagent and the known chemistry of related silyl compounds. Further research and
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methods development would be necessary to establish its utility in specific synthetic
transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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